Cas no 16830-32-3 (dipyrNO)

• Product Name: dipyrNO
• CAS No: 16830-32-3
• MF: C₇H₅NO₅
• MW: 183.118302106857
• CID: 1349119
• PubChem ID: 12498473
• Update Time: 2025-04-20

dipyrNO Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyridinedicarboxylic acid, 1-oxide
• dipyrNO
• 16830-32-3
• CS-0379349
• SCHEMBL2651149
• 1-oxidopyridin-1-ium-2,4-dicarboxylic acid
• BFNUAVYHTAXPOB-UHFFFAOYSA-N
• Pyridine-2,4-dicarboxylic acid N-oxide
• 2,4-Dicarboxypyridine 1-oxide
• 2,4-pyridinedicarboxylic acid N-oxide
• YSCH0088
• G86236

• Inchi： 1S/C7H5NO5/c9-6(10)4-1-2-8(13)5(3-4)7(11)12/h1-3H,(H,9,10)(H,11,12)
• InChI Key： BFNUAVYHTAXPOB-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(C(=O)O)=CC=1C(=O)O

Computed Properties

• Exact Mass: 183.01675
• Monoisotopic Mass: 183.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 101.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids